![molecular formula C7H4BrFN2 B1292544 6-Bromo-4-fluoro-1H-indazole CAS No. 885520-23-0](/img/structure/B1292544.png)
6-Bromo-4-fluoro-1H-indazole
Overview
Description
6-Bromo-4-fluoro-1H-indazole (6-BF1) is a synthetic indazole compound that has become a popular research chemical due to its wide range of applications in scientific research. It is a fluorinated derivative of 1H-indazole, and is used in a variety of laboratory experiments. 6-BF1 has been studied extensively for its ability to act as an inhibitor of various enzymes, and it has also been studied for its potential medicinal applications.
Scientific Research Applications
Inhibition of Lactoperoxidase Activity
Research by Köksal and Alım (2018) highlights the inhibitory effects of indazoles, including 6-Bromo-4-fluoro-1H-indazole, on lactoperoxidase (LPO), an enzyme with significant bactericidal and bacteriostatic activity against various microorganisms. The inhibition of LPO by indazoles like this compound suggests potential applications in modulating immune responses or altering microbial growth in certain environments, which could have implications for both healthcare and industrial processes (Köksal & Alım, 2018).
Anticancer Activity
A study by Ngo Xuan Hoang et al. (2022) on 6-substituted amino-1H-indazole derivatives, including structures related to this compound, demonstrated potent antiproliferative activity against various human cancer cell lines. This suggests that modifications of the this compound scaffold could lead to the development of new anticancer agents, with one compound, in particular, showing strong activity against colorectal cancer cells without toxicity to normal cells (Ngo Xuan Hoang et al., 2022).
Fluorination Effects on Pharmacological Properties
The research by Wasilewska et al. (2014) investigated the impact of fluorination, including 6-fluoro substitution on the indazole ring, on the pharmacological properties of α2-adrenoceptor (α2-AR) agonists. The study found that fluorinated derivatives, including 6-fluoro compounds, exhibited varying degrees of binding affinity and selectivity toward α2-AR, which could inform the development of novel pharmacological agents targeting the cardiovascular system or for imaging applications (Wasilewska et al., 2014).
Synthesis and Applications in Material Science
Research on the synthesis and application of this compound derivatives extends into material science, where such compounds serve as intermediates for the development of new materials with potential electronic, photophysical, or biological activities. For instance, the synthesis of 6-SF5-indazoles, as described by Kanishchev and Dolbier (2018), demonstrates the utility of indazole derivatives in creating heterocyclic systems with potential applications in material science and pharmaceuticals (Kanishchev & Dolbier, 2018).
Safety and Hazards
When handling 6-Bromo-4-fluoro-1H-indazole, it is recommended to avoid breathing mist, gas, or vapors, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
The future directions of 6-Bromo-4-fluoro-1H-indazole research could involve its applications in dye-sensitized solar cells (DSSCs). Owing to the pyrazole moiety, 4-fluoro-1H-indazole can coordinate to metal center (such as Ir, Ln, and Eu) to form either heteroleptic or homoleptic triplet photosensitizers that have an efficient ligand to metal energy transfer process . Additionally, it can be used as a research tool in the pharmaceutical field for the synthesis of new drug molecules .
Mechanism of Action
Target of Action
6-Bromo-4-fluoro-1H-indazole is a highly conjugated molecule that can coordinate to metal centers such as Ir, Ln, and Eu . This coordination forms either heteroleptic or homoleptic triplet photosensitizers that have an efficient ligand-to-metal energy transfer process .
Mode of Action
The mode of action of this compound involves the formation of 4-bromo-1H-indazole in the reaction of 2-bromo-6-fluorobenzaldehyde with hydrazine . The fluorine group in the molecule is electron deficient and can be used to tune the energy gap of the molecule/complex . This fluorinated indazole enables intermolecular interactions including π−π stacking and H−F hydrogen/halogen bonding .
Biochemical Pathways
Compounds containing an indazole fragment have been applied in producing hiv protease inhibitors, serotonin receptor antagonists, aldol reductase inhibitors, and acetylcholinesterase inhibitors .
Result of Action
Given its ability to form photosensitizers, it may play a role in energy transfer processes .
Action Environment
The action environment can significantly influence the action, efficacy, and stability of this compound. For instance, the compound should be handled and stored in a sealed, dry environment at room temperature . It is also important to avoid inhaling its dust or vapor and to ensure operations are conducted in a well-ventilated area .
Properties
IUPAC Name |
6-bromo-4-fluoro-1H-indazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrFN2/c8-4-1-6(9)5-3-10-11-7(5)2-4/h1-3H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHCPAAHPKILIIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C2=C1NN=C2)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrFN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10646453 | |
Record name | 6-Bromo-4-fluoro-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10646453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885520-23-0 | |
Record name | 6-Bromo-4-fluoro-1H-indazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885520-23-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Bromo-4-fluoro-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10646453 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 885520-23-0 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.